Cas no 1231930-42-9 (6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole)

• Product Name: 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole
• CAS No: 1231930-42-9
• MF: C₁₅H₁₃ClF₂N₄
• MW: 322.740328550339
• MDL: MFCD25977328
• CID: 2090362
• PubChem ID: 78358206
• Update Time: 2025-06-16

6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-?Benzimidazole, 6-?(2-?chloro-?5-?fluoro-?4-?pyrimidinyl)?-?4-?fluoro-?2-?methyl-?1-?(1-?methylethyl)?-
• 1H-​Benzimidazole, 6-​(2-​chloro-​5-​fluoro-​4-​pyrimidinyl)​-​4-​fluoro-​2-​methyl-​1-​(1-​methylethyl)​-
• 1H-BenziMidazole, 6-(2-chloro-5-fluoro-4-pyriMidinyl)-4-fluoro-2-Methyl-1-(1-Methylethyl)-
• 6-(2-Chloro-5-fluoropyrimidin-4-yl)-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole
• 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole
• 6-(2-Chloro-5-fluoro-pyrimidin-4-yl)-4-fluoro-1-isopropyl-2-methyl-1H-benzoimidazole
• 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-propan-2-ylbenzimidazole
• BDVDXNYOCBUMNP-UHFFFAOYSA-N
• B
• 6-(2-Chloro-5-fluoro-4-pyrimidinyl)-4-fluoro-2-methyl-1-(1-methylethyl)-1H-benzimidazole
• 6-(2-chloro-5-fluoro-pyrimidin-4-yl)-4-fluoro-1-isopropyl-2-methyl-benzimidazole
• 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-1-isopropyl-2-methyl-1,3-benzodiazole
• AKOS025404844
• 6-(2-Chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzimidazole
• BCP14268
• SCHEMBL2514899
• AC-30668
• MFCD25977328
• CS-M2091
• DTXSID101123650
• SY100166
• SB40589
• 6-(2-Chloro-5-fluoro-4-pyrimidinyl)-4-fluoro-1-isopropyl-2-methylbenzimidazole
• DB-107810
• P16605
• 1231930-42-9
• DS-8917
• RV7E7B4RK4
• 6-(2-Chloro-5-fluoropyrimidin-4-yl)-4-fluoro-1-isopropyl-2-methylbenzimidazole
• GZB93042

• MDL： MFCD25977328
• Inchi： 1S/C15H13ClF2N4/c1-7(2)22-8(3)20-14-10(17)4-9(5-12(14)22)13-11(18)6-19-15(16)21-13/h4-7H,1-3H3
• InChI Key： BDVDXNYOCBUMNP-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C2C=C(C3=C(C=2)N(C(C)=N3)C(C)C)F)=N1)F

Computed Properties

• Exact Mass: 322.0796804g/mol
• Monoisotopic Mass: 322.0796804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),

6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole

Introduction to 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole (CAS No. 1231930-42-9)

The compound 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole, identified by its CAS number 1231930-42-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a benzodiazole core fused with a pyrimidine moiety, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of multiple fluorine and chlorine substituents enhances its potential as a bioactive scaffold, making it a promising candidate for further medicinal chemistry exploration.

In recent years, the development of novel small molecules for therapeutic applications has been heavily influenced by the strategic incorporation of fluorine and chlorine atoms. These elements not only modify the electronic properties of the molecule but also improve metabolic stability and binding affinity to biological targets. The benzodiazole core, known for its anxiolytic and sedative effects, when combined with a pyrimidine ring, opens up possibilities for designing compounds with enhanced pharmacological profiles. This particular compound is of interest because it represents a well-balanced structure that could potentially interact with multiple receptors or enzymes involved in various disease pathways.

One of the most compelling aspects of 6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole is its structural diversity. The combination of a benzodiazole ring system with a pyrimidine substituent provides a rich chemical space for drug discovery. The chloro and fluoro groups are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties. For instance, fluorine atoms can increase lipophilicity and binding affinity, while chlorine atoms can serve as hydrogen bond donors or acceptors, influencing molecular interactions with biological targets.

Recent studies have highlighted the importance of fluorinated benzodiazoles in the development of new therapeutic agents. A notable example is the use of fluorinated analogs in the treatment of neurological disorders, where modifications at specific positions can lead to improved efficacy and reduced side effects. The compound in question (6-(2-chloro-5-fluoropyrimidin-4-yl)-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole) aligns well with this trend, as its structural features suggest potential interactions with GABA receptors, which are central to anxiety and sleep regulation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions at the pyrimidine ring, followed by alkylation and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the necessary substituents efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for confirming the structural integrity of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 6-(2-chloro-5-fluoropyrimidin-4-ylyl)-4-fluoro--(propan--2--yil)--1H--1--3--benzodiazole to potential biological targets. These studies predict favorable interactions with enzymes and receptors involved in metabolic pathways relevant to inflammation and cancer. For example, docking simulations have shown that this compound may bind to cyclooxygenase (COX) enzymes, which are key players in pain signaling and inflammation. Such insights provide valuable guidance for further optimization efforts aimed at enhancing potency and selectivity.

The pharmacological evaluation of this compound is ongoing, but preliminary data suggest promising activities in several disease models. In vitro assays have demonstrated inhibitory effects on enzymes linked to cancer progression, such as kinases and tyrosine phosphatases. Additionally, preclinical studies in animal models indicate potential therapeutic benefits in conditions associated with oxidative stress and neurodegeneration. These findings underscore the compound's potential as a lead molecule for developing novel treatments.

The regulatory landscape for new pharmaceutical entities necessitates rigorous safety and efficacy testing before human clinical trials can commence. Non-clinical studies involving acute toxicity assessments, chronic toxicity evaluations, and genotoxicity tests are essential components of this process. The structural features of 6-(2-chloro--5--fluoropyrimidin--4--ylyl)--4--fluoro--(propan--2--yil)--1H--1--3--benzodiazole must be carefully scrutinized to ensure that it meets safety standards while maintaining therapeutic efficacy.

In conclusion,6-(2-chloro----5----fluoropyrimidin----4----ylyl)--(propan----2----yil)--(benzodiazole) (CAS No.--1231930----42----9) stands out as a structurally innovative compound with significant pharmaceutical potential. Its unique combination of substituents enhances its suitability for drug discovery efforts targeting neurological disorders,cancer,and other diseases characterized by abnormal enzyme activity or receptor dysfunction. As research progresses,this moleculeholds promise not only as a therapeutic agent but also as a foundation for developing next-generation drugs through further chemical optimization.